Cas no 1159812-99-3 (6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine)

• Product Name: 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine
• CAS No: 1159812-99-3
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• MDL: MFCD12400863
• CID: 4682041
• PubChem ID: 72211752
• Update Time: 2025-05-24

6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• AB65445
• AVENQCVJWDWULB-UHFFFAOYSA-N
• F98404
• SCHEMBL17687767
• 1159812-99-3
• 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine

• MDL： MFCD12400863
• Inchi： 1S/C7H3BrF3N3/c8-4-1-2-5-12-6(7(9,10)11)13-14(5)3-4/h1-3H
• InChI Key： AVENQCVJWDWULB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C(F)(F)F)=NN2C=1

Computed Properties

• Exact Mass: 264.94624g/mol
• Monoisotopic Mass: 264.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine

Comprehensive Overview of 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine (CAS No. 1159812-99-3)

6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1159812-99-3, this compound is recognized for its potential applications in drug discovery and material science. The presence of both a bromo and a trifluoromethyl group in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in triazolo[1,5-A]pyridine derivatives stems from their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers are particularly intrigued by the compound's ability to serve as a building block for designing novel therapeutic agents. In recent years, the demand for 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine has surged, driven by advancements in medicinal chemistry and the need for innovative small-molecule drugs.

One of the key advantages of this compound lies in its compatibility with modern synthetic techniques such as cross-coupling reactions and click chemistry. The bromo substituent facilitates further functionalization, enabling the creation of complex molecular architectures. Additionally, the trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a sought-after feature in drug design. These attributes align with current trends in personalized medicine and targeted therapies.

From an industrial perspective, 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine is also explored for its potential in agrochemical formulations. Its structural motifs are being investigated for developing next-generation pesticides with enhanced efficacy and environmental safety. This dual applicability in pharmaceuticals and agriculture underscores its versatility and commercial value.

In the context of sustainability, researchers are examining greener synthesis routes for this compound to minimize waste and reduce reliance on hazardous reagents. The integration of catalytic methods and renewable solvents is a hot topic in the scientific community, reflecting broader efforts to align chemical production with green chemistry principles. Such innovations are likely to shape the future supply chain of CAS 1159812-99-3 and related derivatives.

For those seeking detailed technical data, the compound's physicochemical properties—such as melting point, solubility, and spectral characteristics—are well-documented in reputable chemical databases. Its stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its practicality for industrial use. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to ensure purity and quality control.

As the scientific community continues to explore the potential of 6-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyridine, collaborations between academia and industry are expected to accelerate its commercialization. The compound's role in addressing global challenges, such as drug resistance and crop protection, positions it as a critical player in modern chemistry. Stay updated with the latest research to leverage its full potential in your projects.